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Compound Name: Hydroxylysylpyridinoline-d6

Cat. No.: B15572309 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Hydroxylysylpyridinoline-d6 (HP-d6) is the deuterated form of Hydroxylysylpyridinoline (HP),

a critical pyridinium cross-link found in mature collagen.[1] Its structural integrity and biological

stability make its non-deuterated counterpart a significant biomarker for bone resorption and

various metabolic bone diseases. The incorporation of six deuterium atoms into the molecule

renders HP-d6 an ideal internal standard for mass spectrometry-based quantification of

endogenous HP, enabling precise and accurate measurements in complex biological matrices.

This guide provides a comprehensive overview of the chemical structure, physicochemical

properties, and detailed analytical methodologies pertinent to the use of

Hydroxylysylpyridinoline-d6 in research and clinical settings.

Chemical Structure and Properties
Hydroxylysylpyridinoline is a complex amino acid derivative formed from three hydroxylysine

residues within collagen fibrils.[2][3] The deuterated form, Hydroxylysylpyridinoline-d6,

maintains the core structure of the parent molecule with the substitution of six hydrogen atoms

with deuterium.
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The systematic name for Hydroxylysylpyridinoline-d6 is 2-Amino-6-[4-[(2S)-2-amino-2-

carboxyethyl]-3-[(3S)-3-amino-3-carboxypropyl]-5-hydroxypyridinio]-2,3,4,6-tetradeoxy-L-

erythro-Hexonic Acid Inner Salt-d6.[4]

Diagram 1: Chemical Structure of Hydroxylysylpyridinoline-d6

Caption: Chemical structure of Hydroxylysylpyridinoline-d6.

Physicochemical Properties
Quantitative data for Hydroxylysylpyridinoline-d6 is summarized in the table below. Data for

the non-deuterated form is included for comparison where specific data for the deuterated

analogue is not available.

Property
Value
(Hydroxylysylpyridi
noline-d6)

Value
(Hydroxylysylpyridi
noline)

Reference

Molecular Formula C₁₈H₂₂D₆N₄O₈ C₁₈H₂₈N₄O₈ [1][4]

Molecular Weight 434.47 g/mol 428.44 g/mol [1][4]

CAS Number
63800-01-1 (for

unlabeled)
63800-01-1 [1][4]

Appearance Solid (Neat) Solid [4]

Solubility Data not available
Soluble in aqueous

solutions
General observation

Stability in Urine
Expected to be highly

stable

Stable for at least 6

weeks at -20°C

Inferred from non-

deuterated form

Experimental Protocols
Synthesis and Purification of Hydroxylysylpyridinoline
A specific synthesis protocol for Hydroxylysylpyridinoline-d6 is not publicly available.

However, the non-deuterated form is typically purified from natural sources like bone. The

following is a representative protocol for its purification.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b15572309?utm_src=pdf-body
https://cymitquimica.com/products/TR-H954037/63800-01-1/hydroxylysylpyridinoline-d6-major/
https://www.benchchem.com/product/b15572309?utm_src=pdf-body
https://www.benchchem.com/product/b15572309?utm_src=pdf-body
https://www.benchchem.com/product/b15572309?utm_src=pdf-body
https://en.wikipedia.org/wiki/Pyridinoline
https://cymitquimica.com/products/TR-H954037/63800-01-1/hydroxylysylpyridinoline-d6-major/
https://en.wikipedia.org/wiki/Pyridinoline
https://cymitquimica.com/products/TR-H954037/63800-01-1/hydroxylysylpyridinoline-d6-major/
https://en.wikipedia.org/wiki/Pyridinoline
https://cymitquimica.com/products/TR-H954037/63800-01-1/hydroxylysylpyridinoline-d6-major/
https://cymitquimica.com/products/TR-H954037/63800-01-1/hydroxylysylpyridinoline-d6-major/
https://www.benchchem.com/product/b15572309?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15572309?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Diagram 2: Purification Workflow for Hydroxylysylpyridinoline from Bone
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Purification of Hydroxylysylpyridinoline from Bone

Bone Preparation and Hydrolysis

Initial Purification

HPLC Purification

Demineralization of Bone

Acid Hydrolysis (e.g., 9M HCl)

Butanol Extraction

Gel Filtration (e.g., Biogel P2)

Cellulose Column Chromatography

Semi-preparative HPLC (C18 Column)

Desalting (e.g., Sephadex G-10)
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Quantification of Urinary HP using HP-d6

Urine Sample

Spike with HP-d6 Internal Standard

Solid Phase Extraction (Cellulose Slurry)

Reversed-Phase HPLC Separation

Tandem Mass Spectrometry (MRM)

Quantification (Ratio of HP/HP-d6)

 

Biosynthesis of Hydroxylysylpyridinoline

Lysine Residues in Collagen

Lysyl Hydroxylase

Hydroxylysine Residues

Lysyl Oxidase

Aldehyde Intermediates

Spontaneous Condensation

3 residues

Hydroxylysylpyridinoline Cross-link

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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